Cas no 1152893-33-8 (4-[(pentan-2-yl)amino]cyclohexan-1-ol)

• Product Name: 4-[(pentan-2-yl)amino]cyclohexan-1-ol
• CAS No: 1152893-33-8
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5230586
• PubChem ID: 43193987
• Update Time: 2026-03-07

4-[(pentan-2-yl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(pentan-2-ylamino)cyclohexan-1-ol
• 4-[(pentan-2-yl)amino]cyclohexan-1-ol

• Inchi： 1S/C11H23NO/c1-3-4-9(2)12-10-5-7-11(13)8-6-10/h9-13H,3-8H2,1-2H3
• InChI Key： PTDHUFFINXJRPM-UHFFFAOYSA-N
• SMILES： C1(O)CCC(NC(C)CCC)CC1

Additional information on 4-[(pentan-2-yl)amino]cyclohexan-1-ol

Introduction to 4-[(pentan-2-yl)amino]cyclohexan-1-ol (CAS No. 1152893-33-8)

4-[(pentan-2-yl)amino]cyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1152893-33-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclohexane ring substituted with an amine group linked to a pentyl chain, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both aromatic and aliphatic moieties in its structure makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's molecular structure consists of a cyclohexane core with a primary amine functional group at the 1-position, connected to a pentan-2-yl side chain. This specific arrangement imparts unique physicochemical properties, including solubility characteristics and potential interactions with biological targets. The pentan-2-yl substituent, in particular, introduces a degree of flexibility and lipophilicity that can influence both the compound's metabolic stability and its ability to cross biological membranes.

In recent years, the development of novel pharmacophores with complex architectures has been a focal point in drug discovery. 4-[(pentan-2-yl)amino]cyclohexan-1-ol represents an example of such a pharmacophore, where the combination of cyclohexane and amine functionalities provides a basis for designing molecules with tailored biological effects. The cyclohexane ring is known for its conformational flexibility, which can be exploited to optimize binding interactions with protein targets, while the amine group serves as a versatile handle for further derivatization.

One of the most compelling aspects of this compound is its potential application in the development of therapeutic agents. The structural features of 4-[(pentan-2-yl)amino]cyclohexan-1-ol suggest that it may exhibit properties relevant to various therapeutic areas, including central nervous system (CNS) disorders, inflammatory diseases, and metabolic conditions. Current research in medicinal chemistry increasingly emphasizes the importance of molecular diversity, and compounds like this one offer a rich starting point for exploring new chemical spaces.

Recent advancements in computational chemistry have enabled more efficient screening of candidate molecules for biological activity. Virtual screening techniques, combined with molecular docking studies, have been employed to evaluate the binding affinity of 4-[(pentan-2-yl)amino]cyclohexan-1-ol to various protein targets. These studies have highlighted its potential as an inhibitor or modulator of enzymes involved in key biological pathways. For instance, preliminary computational models suggest that this compound may interact with enzymes implicated in neurotransmitter synthesis or degradation, making it a promising candidate for further investigation.

The synthesis of 4-[(pentan-2-yl)amino]cyclohexan-1-ol presents an interesting challenge due to the need to construct both the cyclohexane ring and the pentylamine side chain in a single synthetic sequence. Modern synthetic methodologies have made significant strides in addressing such challenges, particularly through transition-metal-catalyzed reactions and asymmetric synthesis techniques. These approaches not only enhance the efficiency of the synthetic route but also allow for greater control over stereochemistry, which is crucial for achieving optimal biological activity.

In addition to its potential as a lead compound in drug discovery, 4-(pentan–2–yl)amino)cyclohexan–1–ol may also find applications in chemical biology as a tool compound for studying enzyme mechanisms or as an intermediate in the synthesis of more complex molecules. The ability to functionalize both the cyclohexane ring and the amine group provides chemists with numerous possibilities for generating derivatives with specific properties tailored to their experimental needs.

The physicochemical properties of this compound are also worth noting. Its logP value, solubility profile, and stability under various conditions are all critical factors that must be considered during both laboratory-scale preparation and potential clinical development. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been instrumental in elucidating its structure and confirming its purity following synthesis.

As research continues to evolve, compounds like 4-(pentan–2–yl)amino)cyclohexan–1–ol will undoubtedly play an increasingly important role in pharmaceutical innovation. The integration of cutting-edge synthetic methods with high-throughput screening technologies will likely accelerate the discovery process, enabling researchers to rapidly assess the biological relevance of novel scaffolds such as this one. Furthermore, collaborations between academic institutions and pharmaceutical companies will be essential for translating these early-stage findings into tangible therapeutic outcomes.

The broader implications of such research extend beyond individual compounds; they contribute to our fundamental understanding of how molecular structure influences biological function. This knowledge is critical for designing drugs that are not only effective but also safe and well-tolerated by patients. By exploring diverse chemical entities like 4-(pentan–2–yl)amino)cyclohexan–1–ol, scientists can uncover new mechanisms of action and identify untapped therapeutic opportunities.

In conclusion,4-(pentan–2–yl)amino)cyclohexan–1–ol (CAS No. 1152893–33–8) represents a promising molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for further exploration, offering opportunities for developing novel therapeutics across multiple disease areas. As methodologies for drug discovery continue to advance,this compound will serve as an important resource for researchers seeking to innovate at the intersection of chemistry and medicine.